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Compound of Interest

Compound Name: cis-17-Hexacosenoic acid

Cat. No.: B1231010

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of cis-17-hexacosenoic acid, a very long-
chain monounsaturated fatty acid with significant potential in various research and therapeutic
applications. This document covers its fundamental chemical properties, natural occurrence,
and known biological activities, with a focus on its relevance to drug development. Detailed
experimental protocols for its extraction and analysis are also provided, alongside a
visualization of its potential signaling pathways.

Core Chemical and Physical Properties

Cis-17-hexacosenoic acid, also known by its trivial name ximenic acid, is an omega-9 fatty
acid. Its fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 66274-43-9 [cite: ]
Molecular Weight 394.67 g/mol [cite: ]
Molecular Formula C26H5002 [cite: ]
Synonyms Ximenic acid, (17Z2)-Hexacos- rcite:

17-enoic acid, C26:1n-9

Physical State Solid [1]

Melting Point 50.5-50.9 °C [1]
N Practically insoluble in water;

Solubility [2]

soluble in organic solvents

Chemical Class

Very long-chain fatty acid

[2]

Natural Occurrence and Biological Significance

Cis-17-hexacosenoic acid is primarily found in the seed oils of plants belonging to the

Santalaceae, Olacaceae, and Opiliaceae families. A notable source is the seed oil of Ximenia

americana, also known as the tallow wood or wild plum.

This fatty acid has garnered interest in the scientific community for its diverse biological

activities, which suggest its potential as a lead molecule in drug development.[3] Pre-clinical

studies have indicated that it possesses:

» Anti-inflammatory properties: Research suggests that related compounds can inhibit key

inflammatory mediators.

» Antimicrobial and antifungal activities: It has shown efficacy against various bacterial and

fungal strains.[3]

» Potential anticancer effects: Studies on the related compound, ximenynic acid, have

demonstrated anti-proliferative and pro-apoptotic activities in cancer cell lines.[4]

Experimental Protocols
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Extraction of Cis-17-Hexacosenoic Acid from Ximenia
americana Seeds

This protocol describes a common method for the extraction of oil rich in cis-17-hexacosenoic

acid from its natural source.

Materials:

Dried seeds of Ximenia americana

Petroleum ether (40-60°C) or a 3:2 mixture of n-hexane and isopropyl alcohol
Rotary evaporator

Soxhlet apparatus (optional)

Blender or grinder

Procedure:

Preparation of Seeds: The shells of the Ximenia americana fruits are removed to obtain the
kernels. The kernels are then dried, for instance, overnight in an oven at 80°C.

Crushing: The dried kernels are thoroughly crushed using a blender or grinder to increase
the surface area for extraction.

Solvent Extraction:

o Soxhlet Extraction: The crushed seeds are placed in a thimble and extracted with hot
petroleum ether (40-60°C) in a Soxhlet apparatus for several hours.

o Reflux Extraction: Alternatively, the crushed kernels can be placed in a round-bottom flask
with a suitable solvent (e.g., acetone or hexane) and boiled under reflux for approximately
3 hours.[2]

Filtration: After extraction, the solid material is separated from the solvent-oil mixture by
filtration.
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» Solvent Removal: The solvent is removed from the filtrate using a rotary evaporator under
vacuum to yield the crude seed oil.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol outlines a general procedure for the analysis of cis-17-hexacosenoic acid,
typically after conversion to its fatty acid methyl ester (FAME).

Materials:

Extracted oil sample

Methanolic HCI or sodium methoxide in methanol

Organic solvent (e.g., hexane)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., HP-5MS)
Procedure:
e Derivatization to FAMEs:

o A small amount of the extracted oil is transesterified to fatty acid methyl esters. A common
method involves heating the sample with methanolic HCI or reacting with sodium
methoxide in methanol.[1]

o For example, react the lipid extract with 0.5 M sodium methoxide in anhydrous methanol
at 45°C for 5 minutes. Neutralize the mixture with 15% NaHSOa4.[1]

» Extraction of FAMEs: The FAMEs are then extracted from the reaction mixture using an
organic solvent like hexane. The organic layer is washed and dried over anhydrous sodium
sulfate.

e GC-MS Analysis:
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o The prepared FAME sample is injected into the GC-MS system.

o GC Conditions (Example): An initial oven temperature of 100°C held for 2 minutes,
ramped to 180°C at 15°C/min, then to 250°C at 5°C/min and held for 3 minutes, and finally
to 320°C at 20°C/min and held for 12 minutes.[4] The injection is performed in splitless
mode.

o MS Conditions: The mass spectrometer is operated in electron ionization (EI) mode, and
mass spectra are recorded over a suitable mass range (e.g., m/z 50-600).

« Identification: The cis-17-hexacosenoic acid methyl ester is identified by its retention time
and comparison of its mass spectrum with reference spectra in a database (e.g., NIST).

Potential Sighaling Pathway

The precise signaling pathways through which cis-17-hexacosenoic acid exerts its biological
effects are still under investigation. However, studies on the closely related ximenynic acid in
HepG2 human hepatoma cells provide insights into a potential mechanism of action for its anti-
cancer and anti-inflammatory effects. This pathway involves the inhibition of several key
proteins.
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Potential Signaling Pathway of Ximenic/Ximenynic Acid in Cancer Cells
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Caption: Potential mechanism of action based on related compounds.

This proposed pathway highlights the inhibition of cyclooxygenase-1 (COX-1), a key enzyme in
prostaglandin synthesis, which may contribute to the anti-inflammatory effects.[3][4]
Furthermore, the suppression of SIRT1, an anti-apoptosis protein, and GCN5L2, a cell cycle-
associated protein, could lead to increased apoptosis and cell cycle arrest in cancer cells,
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respectively.[4] It is important to note that further research is required to definitively confirm
these pathways for cis-17-hexacosenoic acid itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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